5-[2-(Allyloxy)benzylidene]-3-{[4-(3-chlorophenyl)-1-piperazinyl]methyl}-1,3-thiazolidine-2,4-dione

• Molecular Formula: C24H24ClN3O3S
• Molecular Weight: 470 g/mol
• IUPAC Name: (5E)-3-[[4-(3-chlorophenyl)piperazin-1-yl]methyl]-5-[(2-prop-2-enoxyphenyl)methylidene]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C24H24ClN3O3S/c1-2-14-31-21-9-4-3-6-18(21)15-22-23(29)28(24(30)32-22)17-26-10-12-27(13-11-26)20-8-5-7-19(25)16-20/h2-9,15-16H,1,10-14,17H2/b22-15+
• InChI Key: ZAKAWVFEFWKPDV-PXLXIMEGSA-N
• Isomeric SMILES: C=CCOC1=CC=CC=C1/C=C/2\C(=O)N(C(=O)S2)CN3CCN(CC3)C4=CC(=CC=C4)Cl
• SMILES: C=CCOC1=CC=CC=C1C=C2C(=O)N(C(=O)S2)CN3CCN(CC3)C4=CC(=CC=C4)Cl

Description

5-[2-(Allyloxy)benzylidene]-3-{[4-(3-chlorophenyl)-1-piperazinyl]methyl}-1,3-thiazolidine-2,4-dione, commonly known as TZD, is a thiazolidinedione derivative that has been extensively studied for its potential therapeutic applications. This compound has been found to exhibit various biochemical and physiological effects that make it a promising candidate for the development of new drugs.

Scientific Research Applications

TZD has been studied extensively for its potential therapeutic applications. It has been found to exhibit antidiabetic, anti-inflammatory, anticancer, and neuroprotective properties. TZD has been shown to activate peroxisome proliferator-activated receptor gamma (PPARγ), a transcription factor that plays a crucial role in glucose and lipid metabolism. This activation leads to increased insulin sensitivity, making TZD a potential treatment for type 2 diabetes. Additionally, TZD has been found to inhibit the expression of inflammatory cytokines, making it a promising candidate for the treatment of inflammatory diseases. Studies have also shown that TZD can induce apoptosis in cancer cells, suggesting its potential as an anticancer agent. Furthermore, TZD has been found to have neuroprotective effects, making it a potential treatment for neurodegenerative diseases.

Mechanism of Action

The mechanism of action of TZD involves the activation of PPARγ. PPARγ is a nuclear receptor that regulates the expression of genes involved in glucose and lipid metabolism. Activation of PPARγ by TZD leads to increased insulin sensitivity, which in turn leads to improved glucose uptake and utilization by cells. Additionally, TZD has been found to inhibit the expression of inflammatory cytokines by suppressing the activity of nuclear factor-kappa B (NF-κB), a transcription factor that plays a crucial role in inflammation. TZD has also been found to induce apoptosis in cancer cells by activating the caspase cascade.
Biochemical and Physiological Effects:
TZD has been found to exhibit various biochemical and physiological effects. It has been shown to increase insulin sensitivity, improve glucose uptake and utilization, and decrease blood glucose levels. Additionally, TZD has been found to inhibit the expression of inflammatory cytokines, reduce oxidative stress, and induce apoptosis in cancer cells. Furthermore, TZD has been found to have neuroprotective effects, protecting neurons from damage caused by oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

The advantages of using TZD in lab experiments include its well-characterized mechanism of action, its ability to selectively activate PPARγ, and its potential therapeutic applications. However, there are also limitations to using TZD in lab experiments. For example, TZD has been found to exhibit off-target effects, which can complicate data interpretation. Additionally, TZD has been associated with adverse effects, such as fluid retention and weight gain, which can impact experimental outcomes.

Future Directions

There are many future directions for the study of TZD. One potential direction is the development of TZD analogs with improved selectivity and efficacy. Another direction is the investigation of the potential therapeutic applications of TZD in other diseases, such as Alzheimer's disease and multiple sclerosis. Additionally, the use of TZD in combination with other drugs for the treatment of various diseases should be explored. Finally, the use of TZD in personalized medicine, where the drug is tailored to individual patients based on their genetic makeup and disease characteristics, is an exciting area of research.

Synthesis Methods

The synthesis of TZD involves the reaction of 2-(allyloxy)benzaldehyde with 4-(3-chlorophenyl)-1-piperazinecarboxylic acid hydrazide in the presence of thionyl chloride. The resulting intermediate is then reacted with thiosemicarbazide to yield the final product, TZD. The synthesis of TZD has been optimized to increase yield and purity, making it a viable option for large-scale production.